74-31-7

N,N'-Diphenyl-p-phenylenediamine

In Stock

• CAS RN:
• 74-31-7

• Formula:
• C6H5NHC6H4NHC6H5
  C18H16N2
  C18H16N2

• InChI:
• InChI=1S/C18H16N2/c1-3-7-15(8-4-1)19-17-11-13-18(14-12-17)20-16-9-5-2-6-10-16/h1-14,19-20H

• InChIKey:
• UTGQNNCQYDRXCH-UHFFFAOYSA-N

• N,n' -diphenyl-p-phenylenediamine appears as gray or dark gray powder or flakes. (NTP, 1992)
  N,N'-diphenyl-1,4-phenylenediamine is an N-substituted diamine that is 1,4-phenylenediamine in which one hydrogen from each amino group is replaced by a phenyl group. It has a role as an antioxidant. It is a secondary amino compound and a N-substituted diamine. It derives from a p-aminodiphenylamine.

2-Amino-5-chloro-3-methoxypyrazine

In Stock

• CAS RN:
• 874-31-7

• Formula:
• C5H6ClN3O

• InChI:
• InChI=1S/C5H6ClN3O/c1-10-5-4(7)8-2-3(6)9-5/h2H,1H3,(H2,7,8)

• InChIKey:
• LUJZVKRORABUDS-UHFFFAOYSA-N

• 2-Amino-5-chloro-3-methoxypyrazine is a useful research compound. Its molecular formula is C5H6ClN3O and its molecular weight is 159.57 g/mol. The purity is usually 95%.

N-(2,4-dichlorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide

In Stock

• CAS RN:
• 5274-31-7

• Formula:
• C22H13Cl2NO3

• InChI:
• InChI=1S/C22H13Cl2NO3/c23-16-8-9-19(18(24)12-16)25-21(26)15-6-3-5-13(10-15)17-11-14-4-1-2-7-20(14)28-22(17)27/h1-12H,(H,25,26)

• InChIKey:
• NPUWQGJSOOPQFE-UHFFFAOYSA-N

• N-(2,4-dichlorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide is a useful research compound. Its molecular formula is C22H13Cl2NO3 and its molecular weight is 410.2 g/mol. The purity is usually 95%.

Benzyl 4-(3-bromophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate

• CAS RN:
• 5474-31-7

• Formula:
• C26H26BrNO3

• InChI:
• InChI=1S/C26H26BrNO3/c1-16-22(25(30)31-15-17-8-5-4-6-9-17)23(18-10-7-11-19(27)12-18)24-20(28-16)13-26(2,3)14-21(24)29/h4-12,23,28H,13-15H2,1-3H3

• InChIKey:
• PVBQYJBLJMPSAY-UHFFFAOYSA-N

• Benzyl 4-(3-bromophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C26H26BrNO3 and its molecular weight is 480.4 g/mol. The purity is usually 95%.

2,2-Dimethoxycycloheptanone

• CAS RN:
• 89874-31-7

• Formula:
• C9H16O3

• InChI:
• InChI=1S/C9H16O3/c1-11-9(12-2)7-5-3-4-6-8(9)10/h3-7H2,1-2H3

• InChIKey:
• RJGDZXBTGLYZIM-UHFFFAOYSA-N

• 2,2-Dimethoxycycloheptanone is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.

trans-2-Aminocyclohexanol hydrochloride

In Stock

• CAS RN:
• 13374-31-7

• Formula:
• C6H14ClNO

• InChI:
• InChI=1S/C6H13NO.ClH/c7-5-3-1-2-4-6(5)8;/h5-6,8H,1-4,7H2;1H/t5-,6-;/m1./s1

• InChIKey:
• LKKCSUHCVGCGFA-KGZKBUQUSA-N

• Trans-2-Aminocyclohexanol hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63 g/mol. The purity is usually 95%.

1-(chloromethyl)-2,7-dimethylnaphthalene

In Stock

• CAS RN:
• 246874-31-7

• Formula:
• C13H13Cl

• 1-(chloromethyl)-2,7-dimethylnaphthalene is a useful research compound. Its molecular formula is C13H13Cl and its molecular weight is 204.7. The purity is usually 95%.

5,6-dimethyl-1H,2H,4H-thieno[2,3-d][1,3]oxazine-2,4-dione

In Stock

• CAS RN:
• 173374-31-7

• Formula:
• C8H7NO3S

• InChI:
• InChI=1S/C8H7NO3S/c1-3-4(2)13-6-5(3)7(10)12-8(11)9-6/h1-2H3,(H,9,11)

• InChIKey:
• GZENPAIGBVRRTH-UHFFFAOYSA-N

• 5,6-dimethyl-1H,2H,4H-thieno[2,3-d][1,3]oxazine-2,4-dione is a useful research compound. Its molecular formula is C8H7NO3S and its molecular weight is 197.21. The purity is usually 95%.

Cyclopentyl 2-(2-methoxyphenyl)ethyl ketone

In Stock

• CAS RN:
• 898774-31-7

• Formula:
• C15H20O2

• InChI:
• InChI=1S/C15H20O2/c1-17-15-9-5-4-8-13(15)10-11-14(16)12-6-2-3-7-12/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3

• InChIKey:
• BNXVIQQHXJRIBV-UHFFFAOYSA-N

• Cyclopentyl 2-(2-methoxyphenyl)ethyl ketone is a useful research compound. Its molecular formula is C15H20O2 and its molecular weight is 232.32 g/mol. The purity is usually 95%.

(E)-3-(2-aminothiazol-4-yl)prop-2-en-1-ol

• CAS RN:
• 128674-31-7

• Formula:
• C6H8N2OS

• InChI:
• InChI=1S/C6H8N2OS/c7-6-8-5(4-10-6)2-1-3-9/h1-2,4,9H,3H2,(H2,7,8)/b2-1+

• InChIKey:
• XSWSSKPRHDHHLU-OWOJBTEDSA-N

• (E)-3-(2-aminothiazol-4-yl)prop-2-en-1-ol, also known as (E)-3-(2-aminothiazol-4-yl)prop-2-en-1-ol, is a useful research compound. Its molecular formula is C6H8N2OS and its molecular weight is 156.203. The purity is usually 95%.

2-(2-cyanophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic Acid

In Stock

• CAS RN:
• 885274-31-7

• Formula:
• C18H23N3O4

• InChI:
• InChI=1S/C18H23N3O4/c1-18(2,3)25-17(24)21-10-8-20(9-11-21)15(16(22)23)14-7-5-4-6-13(14)12-19/h4-7,15H,8-11H2,1-3H3,(H,22,23)

• InChIKey:
• XOOZIOBTTGKRJZ-UHFFFAOYSA-N

• 2-(2-cyanophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic Acid is a useful research compound. Its molecular formula is C18H23N3O4 and its molecular weight is 345.4 g/mol. The purity is usually 95%.

H-Ala-asp-ser-asp-gly-lys-OH

Usually In Stock

• CAS RN:
• 131574-31-7

• Formula:
• C22H37N7O12

• InChI:
• InChI=1S/C22H37N7O12/c1-10(24)18(36)27-13(7-17(34)35)20(38)29-14(9-30)21(39)28-12(6-16(32)33)19(37)25-8-15(31)26-11(22(40)41)4-2-3-5-23/h10-14,30H,2-9,23-24H2,1H3,(H,25,37)(H,26,31)(H,27,36)(H,28,39)(H,29,38)(H,32,33)(H,34,35)(H,40,41)/t10-,11-,12-,13-,14-/m0/s1

• InChIKey:
• CQBUSNQERVCXBG-PEDHHIEDSA-N

• H-Ala-asp-ser-asp-gly-lys-OH is a useful research compound. Its molecular formula is C22H37N7O12 and its molecular weight is 591.6 g/mol. The purity is usually 95%.

1-(4-Chloro-3-fluorophenyl)pyrrolidin-3-amine

In Stock

• CAS RN:
• 1250074-31-7

• Formula:
• C10H12ClFN2

• InChI:
• InChI=1S/C10H12ClFN2/c11-9-2-1-8(5-10(9)12)14-4-3-7(13)6-14/h1-2,5,7H,3-4,6,13H2

• InChIKey:
• OBGZFVWPRYVPRE-UHFFFAOYSA-N

• 1-(4-Chloro-3-fluorophenyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C10H12ClFN2 and its molecular weight is 214.67. The purity is usually 95%.

1-[(2-Chloro-4-fluorophenyl)methyl]piperidin-3-amine

In Stock

• CAS RN:
• 1247574-31-7

• Formula:
• C12H16ClFN2

• InChI:
• InChI=1S/C12H16ClFN2/c13-12-6-10(14)4-3-9(12)7-16-5-1-2-11(15)8-16/h3-4,6,11H,1-2,5,7-8,15H2

• InChIKey:
• DZNJNOBGGIJDJQ-UHFFFAOYSA-N

• 1-[(2-Chloro-4-fluorophenyl)methyl]piperidin-3-amine is a useful research compound. Its molecular formula is C12H16ClFN2 and its molecular weight is 242.72 g/mol. The purity is usually 95%.

N-(3,4-dimethylphenyl)-3-(pyridin-2-yloxy)benzamide

In Stock

• CAS RN:
• 1797874-31-7

• Formula:
• C20H18N2O2

• InChI:
• InChI=1S/C20H18N2O2/c1-14-9-10-17(12-15(14)2)22-20(23)16-6-5-7-18(13-16)24-19-8-3-4-11-21-19/h3-13H,1-2H3,(H,22,23)

• InChIKey:
• RRCAGVTZNOVKJT-UHFFFAOYSA-N

• N-(3,4-dimethylphenyl)-3-(pyridin-2-yloxy)benzamide is a useful research compound. Its molecular formula is C20H18N2O2 and its molecular weight is 318.376. The purity is usually 95%.

2-Aminocyclohexanol hydrochloride

• CAS RN:
• 13374-30-6; 13374-31-7; 190792-72-4; 200352-28-9; 5456-63-3; 89584-01-0

• Formula:
• C6H14ClNO

• InChI:
• InChI=1S/C6H13NO.ClH/c7-5-3-1-2-4-6(5)8;/h5-6,8H,1-4,7H2;1H

• InChIKey:
• LKKCSUHCVGCGFA-UHFFFAOYSA-N

• 2-Aminocyclohexanol hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63. The purity is usually 95%.